5-Hydroxy-2-(4-t-butylphenyl)pyridine, 95%

• IUPAC Name: 6-(4-tert-butylphenyl)pyridin-3-ol
• InChI: InChI=1S/C15H17NO/c1-15(2,3)12-6-4-11(5-7-12)14-9-8-13(17)10-16-14/h4-10,17H,1-3H3
• InChI Key: MWMKBKZQDAEUNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC=C(C=C2)O
• Molecular Formula: C15H17NO
• DSSTOX Substance ID: DTXSID70692618
• Molecular Weight: 227.30 g/mol
• CAS RN: 906101-30-2

Description

5-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% (5H2BPP) is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 124-126°C and is soluble in water, ethanol, and methanol. 5H2BPP has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Scientific Research Applications

5-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of other compounds, as a catalyst for organic reactions, and as a fluorescent probe for the detection of biomolecules. It has also been used in studies of enzymatic reactions, drug metabolism, and the inhibition of certain enzymes.

Mechanism of Action

The mechanism of action of 5-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% is not fully understood, however it is believed to interact with certain enzymes in the body in order to produce its biochemical and physiological effects. It is thought to interact with cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds, as well as other enzymes involved in the metabolism of drugs, hormones, and other compounds.
Biochemical and Physiological Effects
5-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% has been studied for its biochemical and physiological effects. Studies have shown that it can inhibit the activity of certain enzymes involved in drug metabolism, as well as other enzymes involved in the metabolism of hormones and other compounds. It has also been shown to induce the expression of certain genes involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

5-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% has several advantages for use in lab experiments. It is a relatively inexpensive compound and is readily available. It is also a stable compound and is soluble in a variety of solvents. However, it can be toxic in high concentrations and should be handled with care.

Future Directions

The future directions for the use of 5-Hydroxy-2-(4-t-butylphenyl)pyridine, 95% are numerous. It could be used to further study its biochemical and physiological effects, as well as its interactions with enzymes involved in drug metabolism and other biochemical processes. It could also be used to develop new compounds for use in drug discovery and development. Additionally, it could be used to develop new fluorescent probes for the detection of biomolecules. Finally, it could be used to study the inhibition of enzymes involved in the metabolism of drugs, hormones, and other compounds.

Synthesis routes and methods

Procedure details

To a solution of 6-Chloro-pyridin-3-ol (3.10 g, 23.9 mmol) in toluene (30 ml) is added 4-tert-butyl-phenylboronic acid (5.46 g, 30.6 mmol), potassium fluoride (2.82 g, 47.9 mmol), and palladium tetrakis triphenylphosphine (1.20 g, 1.20 mmol). Water (15 mL) is added and the reaction mixture is heated to reflux overnight. After cooling to rt, the reaction mixture is partitioned between ethyl acetate and water. The aqueous layer is back-extracted with ethyl acetate, the combined organic layers are dried and concentrated. The resulting residue is applied to silica gel and eluted using hexanes with an ethyl acetate gradient to give the title compound (2.06 g).